Cas no 146622-45-9 (Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate))

Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) is a specialized acyl-CoA derivative where Coenzyme A is esterified with 3,7,11,15-tetramethylhexadecanoic acid (phytanic acid). This compound plays a critical role in lipid metabolism, particularly in the degradation of branched-chain fatty acids via α-oxidation. Its structured modification enhances solubility and bioavailability, facilitating enzymatic processing in metabolic pathways. The product is valuable for biochemical research, particularly in studies involving peroxisomal disorders (e.g., Refsum disease) or lipid metabolism dysregulation. High purity and stability ensure reliable performance in in vitro assays and enzymatic studies. Its specificity makes it a useful tool for investigating CoA-dependent enzymatic mechanisms and metabolic intermediates.

Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) structure

146622-45-9 structure

Product Name:Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate)

CAS No:146622-45-9

MF:C₄₁H₇₄N₇O₁₇P₃S

MW:1062.0493

CID:101104

PubChem ID:439640

Update Time:2025-06-08

Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Chemical and Physical Properties

Names and Identifiers

- Coenzyme A,S-(3,7,11,15-tetramethylhexadecanoate)
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
- [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-3-[2-[2-[(3S,7S,11R)-3,7,11,15-tetramethylhexadecanoyl]sulfanylethylcarbamoyl]ethylcarbamoyl]propoxy]phosphoryl]oxy-phosphoryl]oxymethyl]oxolan-3-yl]oxyphosphonic acid
- Phytanoyl-CoA
- S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,
- PUBCHEM_60210075
- C02060
- S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-
- [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-3-[2-[2-
- Phytanoyl Coenzyme A
- 146622-45-9
- 3,7,11,15-tetramethyl hexadecanoyl coenzyme A
- 3,7,11,15-tetramethyl hexadecanoyl CoA
- Phytanoyl-coenzyme A
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S,7R,11R)-3,7,11,15-tetramethylhexadecanethioate
- Phytanyl CoA
- Q3382054
- Phytanoyl CoA
- Phytanyl coenzyme A
- Phytanic acid coenzyme A ester
- Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate)
- Inchi： 1S/C41H74N7O17P3S/c1-26(2)11-8-12-27(3)13-9-14-28(4)15-10-16-29(5)21-32(50)69-20-19-43-31(49)17-18-44-39(53)36(52)41(6,7)23-62-68(59,60)65-67(57,58)61-22-30-35(64-66(54,55)56)34(51)40(63-30)48-25-47-33-37(42)45-24-46-38(33)48/h24-30,34-36,40,51-52H,8-23H2,1-7H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/t27-,28-,29+,30-,34-,35-,36+,40-/m1/s1
- InChI Key： NRJQGHHZMSOUEN-HZLKACBZSA-N
- SMILES： S(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C([C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O)C(C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 1061.40747608g/mol
Monoisotopic Mass: 1061.40747608g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 69
Rotatable Bond Count: 34
Complexity: 1760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 389
XLogP3: 2.9

Experimental Properties

Density: 1.49
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.621
PSA: 425.34000
LogP: 7.39180

Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	870742P-5MG	4ME 16:0 Coenzyme A	146622-45-9		5mg	¥3995.74	2023-11-02
Larodan	19-1604-1-1mg	3,7,11,15-Tetramethylhexadecanoyl Coenzyme A (NH4)3 salt	146622-45-9	>95%	1mg	€230.00	2025-03-07

Coenzyme A, S-(3,7,11,15-tetramethylhexadecanoate) Production Method

Production Method 1

123164-54-5

85-61-0

146622-45-9

Reaction Conditions

1.1R:H2, C:Rh, S:MeOH
2.1R:n-Pr4N+ •RuO4-, R:Me-morpholineoxide, S:MeCN
2.2R:KMnO4, S:H2O, S:Me2CO
3.1R:Diimidazolyl ketone, S:THF
3.2S:THF, S:H2O

Reference

: Studies on phytanoyl-CoA 2-hydroxylase and synthesis of phytanoyl-Coenzyme A

By Kershaw, N. J. et al, Bioorganic & Medicinal Chemistry Letters, 2001, 11(18), 2545-2548